19-Hydroxyaldosterone
19-Hydroxyaldosterone
Brand Name:
Vulcanchem
CAS No.:
103246-10-2
VCID:
VC20838086
InChI:
InChI=1S/C21H28O6/c22-9-18(27)16-4-3-15-14-2-1-12-7-13(25)5-6-20(12,10-23)19(14)17(26)8-21(15,16)11-24/h7,11,14-17,19,22-23,26H,1-6,8-10H2/t14-,15-,16+,17-,19+,20+,21+/m0/s1
SMILES:
C1CC(C2(C1C3CCC4=CC(=O)CCC4(C3C(C2)O)CO)C=O)C(=O)CO
Molecular Formula:
C21H28O6
Molecular Weight:
376.4 g/mol
19-Hydroxyaldosterone
CAS No.: 103246-10-2
Cat. No.: VC20838086
Molecular Formula: C21H28O6
Molecular Weight: 376.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 103246-10-2 |
|---|---|
| Molecular Formula | C21H28O6 |
| Molecular Weight | 376.4 g/mol |
| IUPAC Name | (8S,9S,10S,11S,13R,14S,17S)-11-hydroxy-17-(2-hydroxyacetyl)-10-(hydroxymethyl)-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-13-carbaldehyde |
| Standard InChI | InChI=1S/C21H28O6/c22-9-18(27)16-4-3-15-14-2-1-12-7-13(25)5-6-20(12,10-23)19(14)17(26)8-21(15,16)11-24/h7,11,14-17,19,22-23,26H,1-6,8-10H2/t14-,15-,16+,17-,19+,20+,21+/m0/s1 |
| Standard InChI Key | XXAGGBKFYRBDBT-PUGGLORVSA-N |
| Isomeric SMILES | C1C[C@@H]([C@@]2([C@@H]1[C@@H]3CCC4=CC(=O)CC[C@@]4([C@H]3[C@H](C2)O)CO)C=O)C(=O)CO |
| SMILES | C1CC(C2(C1C3CCC4=CC(=O)CCC4(C3C(C2)O)CO)C=O)C(=O)CO |
| Canonical SMILES | C1CC(C2(C1C3CCC4=CC(=O)CCC4(C3C(C2)O)CO)C=O)C(=O)CO |
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